Cas no 7506-93-6 (methyl (2-nitrophenoxy)acetate)
7506-93-6 structure
Product Name:methyl (2-nitrophenoxy)acetate
CAS No:7506-93-6
MF:C9H9NO5
MW:211.171462774277
MDL:MFCD01848836
CID:981206
PubChem ID:348499
Update Time:2025-04-19
methyl (2-nitrophenoxy)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl (2-nitrophenoxy)acetate
- methyl 2-(2-nitrophenoxy)acetate
- methyl o-nitrophenoxyacetate
- NSC-407841
- methyl2-(2-nitrophenoxy)acetate
- CS-0234149
- Oprea1_781802
- Z19688869
- EN300-139014
- NSC407841
- DTXSID30324847
- MFCD01848836
- 7506-93-6
- Methyl 2-(2-nitrophenoxy)-acetate
- LS-07584
- SCHEMBL12309435
- AKOS000499198
- J-521817
- STL065361
-
- MDL: MFCD01848836
- Inchi: 1S/C9H9NO5/c1-14-9(11)6-15-8-5-3-2-4-7(8)10(12)13/h2-5H,6H2,1H3
- InChI Key: DCTZWJFKYORNHV-UHFFFAOYSA-N
- SMILES: O(CC(=O)OC)C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 211.04800
- Monoisotopic Mass: 211.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Density: 1.305
- Boiling Point: 328.3°C at 760 mmHg
- Flash Point: 153.4°C
- Refractive Index: 1.536
- PSA: 81.35000
- LogP: 1.66980
methyl (2-nitrophenoxy)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B499215-50mg |
methyl (2-nitrophenoxy)acetate |
7506-93-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B499215-100mg |
methyl (2-nitrophenoxy)acetate |
7506-93-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B499215-500mg |
methyl (2-nitrophenoxy)acetate |
7506-93-6 | 500mg |
$ 135.00 | 2022-06-07 | ||
| abcr | AB414361-500 mg |
Methyl (2-nitrophenoxy)acetate |
7506-93-6 | 500MG |
€151.00 | 2023-02-03 | ||
| abcr | AB414361-1 g |
Methyl (2-nitrophenoxy)acetate |
7506-93-6 | 1g |
€172.20 | 2023-04-24 | ||
| abcr | AB414361-5 g |
Methyl (2-nitrophenoxy)acetate |
7506-93-6 | 5g |
€389.30 | 2023-04-24 | ||
| eNovation Chemicals LLC | Y1252690-250mg |
METHYL 2-(2-NITROPHENOXY)ACETATE |
7506-93-6 | 95% | 250mg |
$195 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1252690-1g |
METHYL 2-(2-NITROPHENOXY)ACETATE |
7506-93-6 | 95% | 1g |
$235 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1252690-5g |
METHYL 2-(2-NITROPHENOXY)ACETATE |
7506-93-6 | 95% | 5g |
$505 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1252690-25g |
METHYL 2-(2-NITROPHENOXY)ACETATE |
7506-93-6 | 95% | 25g |
$1585 | 2024-06-07 |
methyl (2-nitrophenoxy)acetate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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